Cas no 114108-90-6 (Ethyl (4-chloro-2-fluorophenyl)carbamate)

• Product Name: Ethyl (4-chloro-2-fluorophenyl)carbamate
• CAS No: 114108-90-6
• MF: C₉H₉ClFNO₂
• MW: 217.624665021896
• CID: 106170
• PubChem ID: 887936
• Update Time: 2025-04-18

Ethyl (4-chloro-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-chloro-2-fluorophenyl)carbamate
• (4-CHLORO-2-FLUORO-PHENYL)-CARBAMIC ACID ETHYL ESTER
• 4-(CHLORO-2-FLUOROPHENYL)-CARBAMIC ACID ETHYL ESTER
• Carbamic acid,N-(4-chloro-2-fluorophenyl)-, ethyl ester
• ethyl N-(4-chloro-2-fluorophenyl)carbamate
• ethyl 4-chloro-2-fluorocarbanilate
• ETHYL 4-CHLORO-2-FLUOROPHENYLCARBAMATE
• (4-Fluoro-2-fluoro-phenyl)-carbamic acid ethyl ester
• ethyl N-(4-chloro-2-fluoro-phenyl)carbamate
• AC-13613
• SR-01000258126
• AB14010
• SCHEMBL7555717
• SY348103
• SR-01000258126-1
• DTXSID20358333
• DDGKFWFDDFPLAO-UHFFFAOYSA-N
• AKOS003273272
• MFCD03389083
• 114108-90-6

• Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)12-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： DDGKFWFDDFPLAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC(=O)OCC

Computed Properties

• Exact Mass: 217.03100
• Monoisotopic Mass: 217.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.12050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters